Cas no 2228503-33-9 (2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid)

2-(3-Bromo-4-hydroxy-5-methoxyphenoxy)acetic acid is a brominated phenolic derivative with a methoxy and hydroxy substituent on the aromatic ring, coupled with an acetic acid side chain. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the formation of ether and ester linkages. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups enhances its utility in electrophilic substitution reactions. Its structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The acetic acid moiety further allows for functionalization or conjugation, broadening its applicability in targeted synthesis. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid structure

2228503-33-9 structure

Product Name:2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid

CAS No:2228503-33-9

MF:C₉H₉BrO₅

MW:277.068762540817

CID:6000175

PubChem ID:165696055

Update Time:2025-11-03

2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid
- EN300-1925665
- 2228503-33-9
- Inchi： 1S/C9H9BrO5/c1-14-7-3-5(15-4-8(11)12)2-6(10)9(7)13/h2-3,13H,4H2,1H3,(H,11,12)
- InChI Key： CKHCIERDILRIBC-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(=C1O)OC)OCC(=O)O

Computed Properties

Exact Mass: 275.96334g/mol
Monoisotopic Mass: 275.96334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 76Å²

2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1925665-0.05g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	0.05g	$780.0	2023-09-17
Enamine	EN300-1925665-0.1g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	0.1g	$817.0	2023-09-17
Enamine	EN300-1925665-0.25g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	0.25g	$855.0	2023-09-17
Enamine	EN300-1925665-0.5g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	0.5g	$891.0	2023-09-17
Enamine	EN300-1925665-1.0g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	1g	$928.0	2023-06-01
Enamine	EN300-1925665-2.5g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	2.5g	$1819.0	2023-09-17
Enamine	EN300-1925665-5.0g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	5g	$2692.0	2023-06-01
Enamine	EN300-1925665-10.0g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	10g	$3992.0	2023-06-01
Enamine	EN300-1925665-1g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	1g	$928.0	2023-09-17
Enamine	EN300-1925665-5g	2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid	2228503-33-9	5g	$2692.0	2023-09-17

2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

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2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

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4. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

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Additional information on 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid

Research Brief on 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid (CAS: 2228503-33-9): Recent Advances and Applications

In recent years, the compound 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid (CAS: 2228503-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique bromo and methoxy substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The compound's structural features make it a valuable scaffold for drug development, particularly in targeting oxidative stress-related pathways and enzyme inhibition.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its efficacy against a panel of cancer cell lines. Results indicated that the compound exhibited selective cytotoxicity against breast cancer cells (MCF-7) with an IC50 value of 12.5 µM, suggesting its potential as a lead compound for further development.

Another significant advancement was reported in a 2024 study focusing on the compound's anti-inflammatory properties. Researchers demonstrated that 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid effectively inhibited the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cells by modulating the NF-κB signaling pathway. This finding highlights its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, the compound has also been investigated for its role in agrochemical research. A 2023 patent application disclosed its use as a growth regulator in crop plants, where it enhanced stress tolerance and yield under adverse environmental conditions. This dual utility in both pharmaceutical and agricultural sectors underscores the versatility of 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Future research directions may include structural modifications to improve its drug-like characteristics and expand its therapeutic scope. Collaborative efforts between academia and industry will be crucial to translate these discoveries into clinically viable treatments.

In conclusion, 2-(3-bromo-4-hydroxy-5-methoxyphenoxy)acetic acid (CAS: 2228503-33-9) represents a compelling area of research with broad implications for drug discovery and agrochemical development. Continued exploration of its mechanisms of action and therapeutic potential will likely yield innovative solutions for unmet medical and agricultural needs.